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Compound of Interest

Compound Name: Octapeptide-2

Cat. No.: B8210008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Octapeptide-2
Octapeptide-2 is a synthetic, biomimetic peptide that emulates the biological activity of

Thymosin β4, a naturally occurring protein integral to cellular regeneration, wound healing, and

hair follicle development.[1][2] Its primary application in research is the investigation of hair

growth promotion, where it has been shown to stimulate the proliferation of keratinocytes and

dermal papilla cells, key components of the hair follicle, and to inhibit apoptosis (programmed

cell death).[2][3][4] These characteristics make Octapeptide-2 a molecule of significant interest

in the fields of dermatology, cosmetology, and regenerative medicine.

This document provides detailed protocols for the dissolution and storage of Octapeptide-2, as

well as guidelines for its application in common in vitro research models.

Chemical and Physical Properties
A summary of the key properties of Octapeptide-2 is provided in the table below.
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Property Value Reference

CAS Number 1374396-34-5 [1]

Molecular Formula C41H77N13O13 [5]

Molecular Weight 944.1 g/mol [5]

Appearance White lyophilized powder [6]

Purity
≥98% (typically analyzed by

HPLC)
[7]

Solubility Soluble in Water and DMSO [2][8]

Dissolution of Lyophilized Octapeptide-2
Proper dissolution of lyophilized peptides is critical to ensure their stability and biological

activity. The following protocol outlines the recommended procedure for reconstituting

Octapeptide-2.

Materials
Vial of lyophilized Octapeptide-2

Sterile, high-purity water (e.g., water for injection, WFI) or cell culture grade Dimethyl

Sulfoxide (DMSO)

Sterile, low-protein binding polypropylene or glass vials

Calibrated micropipettes with sterile, low-retention tips

Vortex mixer

Centrifuge

Protocol
Equilibration: Before opening, allow the vial of lyophilized Octapeptide-2 to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation of atmospheric
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moisture, which can compromise the stability of the peptide.[3][9]

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Selection: Choose an appropriate solvent based on the intended application. For

most cell culture experiments, sterile water or a sterile aqueous buffer (e.g., PBS, pH 7.2-

7.4) is recommended. For creating highly concentrated stock solutions, DMSO can be used.

[2][8]

Reconstitution: Carefully add the desired volume of the chosen solvent to the vial. To

minimize foaming, gently dispense the solvent down the side of the vial.

Dissolution: Gently swirl or vortex the vial until the peptide is completely dissolved. Avoid

vigorous shaking, which can cause aggregation or degradation of the peptide.[10] If

necessary, brief sonication in a water bath can aid in dissolving stubborn peptides.

Verification: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Recommended Stock Solution Concentrations
Solvent

Recommended Stock
Concentration

Notes

Sterile Water or PBS 1-10 mg/mL

Suitable for most in vitro and in

vivo applications. Prepare

fresh or aliquot and store

frozen.

DMSO ≥100 mg/mL[2]

Ideal for long-term storage and

for experiments requiring a

high concentration of the

peptide. Note that high

concentrations of DMSO can

be toxic to cells, so the final

concentration in the culture

medium should be kept low

(typically <0.5%).
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Storage of Octapeptide-2 Solutions
The stability of Octapeptide-2, like other peptides, is dependent on the storage conditions.

Lyophilized Powder
Storage Temperature Duration Notes

-20°C to -80°C Several years

Recommended for long-term

storage. Store in a desiccator

to protect from moisture.[9][11]

[12]

4°C Short-term (weeks to months)

Keep in a tightly sealed

container, protected from light.

[9][12]

Room Temperature
Very short-term (days to

weeks)

Not recommended for

extended periods due to

potential degradation.[9]

Reconstituted Solutions
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Storage
Temperature

Duration Solvent Notes

-20°C to -80°C Up to 6 months Water, PBS, or DMSO

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles, which can

degrade the peptide.

[12][13] Use low-

protein binding tubes.

4°C 1-2 weeks Water or PBS

For short-term use.

Solutions may be

susceptible to

microbial

contamination; sterile

filtration is

recommended.[12]

Note on Stability: Specific, long-term stability data for Octapeptide-2 in various solvents is not

extensively published. The recommendations above are based on general best practices for

peptide storage. For critical experiments, it is advisable to perform a stability study under your

specific experimental conditions, for example, by using HPLC to assess peptide integrity over

time.

Experimental Protocols
Octapeptide-2 is primarily used in research to study its effects on hair follicle cells. Below are

example protocols for in vitro assays.

Keratinocyte Proliferation Assay (MTT Assay)
This protocol describes how to assess the effect of Octapeptide-2 on the proliferation of

human keratinocytes.

Materials:

Human epidermal keratinocytes (HEK)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.researchgate.net/figure/Experimental-design-and-procedures-A-Outline-of-the-experiments-Dermal-papilla-DP_fig1_223971843
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0000697
https://www.researchgate.net/figure/Experimental-design-and-procedures-A-Outline-of-the-experiments-Dermal-papilla-DP_fig1_223971843
https://www.benchchem.com/product/b8210008?utm_src=pdf-body
https://www.benchchem.com/product/b8210008?utm_src=pdf-body
https://www.benchchem.com/product/b8210008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keratinocyte growth medium (KGM)

Octapeptide-2 stock solution

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Microplate reader

Protocol:

Cell Seeding: Seed HEK cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per

well in KGM. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

Treatment: After 24 hours, replace the medium with fresh KGM containing various

concentrations of Octapeptide-2 (e.g., 0.01, 0.1, 1, 10, 100 ng/mL). Include a vehicle control

(medium with the same amount of solvent used to dissolve Octapeptide-2).

Incubation: Incubate the cells for 48-72 hours.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell proliferation relative to the vehicle control.

Dermal Papilla Cell Proliferation Assay
This protocol is for evaluating the proliferative effect of Octapeptide-2 on human follicle dermal

papilla cells (HFDPCs).

Materials:
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Human follicle dermal papilla cells (HFDPCs)

Dermal papilla cell growth medium

Octapeptide-2 stock solution

96-well cell culture plates

Cell proliferation assay kit (e.g., BrdU or WST-1 based)

Protocol:

Cell Seeding: Seed HFDPCs in a 96-well plate at a density of 4 x 10³ to 8 x 10³ cells per

well. Incubate for 24 hours.

Treatment: Treat the cells with varying concentrations of Octapeptide-2 (e.g., 1, 10, 100,

1000 ng/mL) in fresh medium.

Incubation: Incubate for the desired period (e.g., 24, 48, or 72 hours).

Proliferation Assay: Perform the cell proliferation assay according to the manufacturer's

instructions.

Data Analysis: Determine the effect of Octapeptide-2 on HFDPC proliferation by comparing

the treated groups to the untreated control. A recent study on a similar Lgr5-binding

octapeptide showed a concentration-dependent increase in the proliferation of human hair

follicle dermal papilla cells.[1]

Signaling Pathways and Experimental Workflows
Octapeptide-2, as a Thymosin β4 mimetic, is believed to exert its effects through the

modulation of several key signaling pathways involved in cell growth, proliferation, and survival.

Key Signaling Pathways
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Caption: Signaling pathways modulated by Octapeptide-2.

Experimental Workflow for In Vitro Hair Growth
Research
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Caption: A typical experimental workflow for studying Octapeptide-2 in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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